Cas no 412961-38-7 (4-(4-fluorophenyl)butanenitrile)

4-(4-fluorophenyl)butanenitrile structure

412961-38-7 structure

Product Name:4-(4-fluorophenyl)butanenitrile

CAS No:412961-38-7

MF:C₁₀H₁₀FN

MW:163.191505908966

CID:926835

PubChem ID:19875476

Update Time:2025-04-19

4-(4-fluorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- Benzenebutanenitrile, 4-fluoro- (9CI)
- 4-(4-fluorophenyl)butanenitrile
- BENZENEBUTANENITRILE, 4-FLUORO-
- 412961-38-7
- JEZGIAVMNVLFAC-UHFFFAOYSA-N
- SCHEMBL4714657
- 4-(4-Fluorophenyl)-butyronitrile
- DB-273986
- AKOS006332264
- EN300-1850730
- DTXSID80600885
- Inchi： 1S/C10H10FN/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7H,1-3H2
- InChI Key： JEZGIAVMNVLFAC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CCCC#N

Computed Properties

Exact Mass: 163.079727485g/mol
Monoisotopic Mass: 163.079727485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 23.8Å²

4-(4-fluorophenyl)butanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1850730-0.05g	4-(4-fluorophenyl)butanenitrile	412961-38-7		0.05g	$647.0	2023-09-19
Enamine	EN300-1850730-0.1g	4-(4-fluorophenyl)butanenitrile	412961-38-7		0.1g	$678.0	2023-09-19
Enamine	EN300-1850730-0.25g	4-(4-fluorophenyl)butanenitrile	412961-38-7		0.25g	$708.0	2023-09-19
Enamine	EN300-1850730-0.5g	4-(4-fluorophenyl)butanenitrile	412961-38-7		0.5g	$739.0	2023-09-19
Enamine	EN300-1850730-1.0g	4-(4-fluorophenyl)butanenitrile	412961-38-7		1g	$770.0	2023-05-26
Enamine	EN300-1850730-2.5g	4-(4-fluorophenyl)butanenitrile	412961-38-7		2.5g	$1509.0	2023-09-19
Enamine	EN300-1850730-5.0g	4-(4-fluorophenyl)butanenitrile	412961-38-7		5g	$2235.0	2023-05-26
Enamine	EN300-1850730-10.0g	4-(4-fluorophenyl)butanenitrile	412961-38-7		10g	$3315.0	2023-05-26
Enamine	EN300-1850730-1g	4-(4-fluorophenyl)butanenitrile	412961-38-7		1g	$770.0	2023-09-19
Enamine	EN300-1850730-5g	4-(4-fluorophenyl)butanenitrile	412961-38-7		5g	$2235.0	2023-09-19

4-(4-fluorophenyl)butanenitrile Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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